N-(2-methoxy-5-nitrophenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide

• IUPAC Name: N-(2-methoxy-5-nitrophenyl)-2-(2-oxo-1,3-benzothiazol-3-yl)acetamide
• InChI: InChI=1S/C16H13N3O5S/c1-24-13-7-6-10(19(22)23)8-11(13)17-15(20)9-18-12-4-2-3-5-14(12)25-16(18)21/h2-8H,9H2,1H3,(H,17,20)
• InChI Key: HXEWMXXUSDLDEY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)CN2C3=CC=CC=C3SC2=O
• Molecular Formula: C16H13N3O5S
• Molecular Weight: 359.4 g/mol

Description

N-(2-methoxy-5-nitrophenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a member of the benzothiazole family and has been studied for its various properties and effects on biological systems. In

Mechanism of Action

The mechanism of action of N-(2-methoxy-5-nitrophenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide is not fully understood. However, it is believed that this compound works by inhibiting certain enzymes and signaling pathways in the body. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of protein kinase C (PKC), a signaling pathway that is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects on the body. For example, it has been shown to reduce inflammation and pain in animal models of arthritis. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, it has been shown to have antimicrobial activity against various types of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-methoxy-5-nitrophenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide in lab experiments is its potential to target multiple signaling pathways and enzymes. This compound has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties, making it a versatile tool for scientific research. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of this compound.

Future Directions

There are several future directions for the study of N-(2-methoxy-5-nitrophenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide. One potential direction is the further investigation of its anti-cancer properties. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, and further studies are needed to determine its potential as a cancer treatment. Another potential direction is the study of its effects on neurological disorders such as Alzheimer's disease and Parkinson's disease. This compound has been shown to have neuroprotective effects in animal models, and further studies are needed to determine its potential as a treatment for these disorders. Finally, the potential use of this compound as an antimicrobial agent should also be explored, as it has been shown to have activity against various types of bacteria and fungi.

Scientific Research Applications

N-(2-methoxy-5-nitrophenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide has been studied for its potential applications in scientific research. This compound has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.